Cas no 1044733-59-6 (3-Bromo-6-methoxyimidazo[1,2-a]pyridine)

• Product Name: 3-Bromo-6-methoxyimidazo[1,2-a]pyridine
• CAS No: 1044733-59-6
• MF: C₈H₇BrN₂O
• MW: 227.057980775833
• MDL: MFCD20258816
• CID: 893582
• PubChem ID: 57416963
• Update Time: 2025-05-19

3-Bromo-6-methoxyimidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-methoxyimidazo[1,2-a]pyridine
• 3-bromo-6-methoxy-Imidazo[1,2-a]pyridine
• IMidazo[1,2-a]pyridine, 3-broMo-6-Methoxy-
• CS-0018825
• AS-64157
• DTXSID10726249
• DA-17945
• MFCD20258816
• F30697
• 1044733-59-6
• SCHEMBL19962292
• SY260170
• AKOS016012353
• PB39458

• MDL： MFCD20258816
• Inchi： 1S/C8H7BrN2O/c1-12-6-2-3-8-10-4-7(9)11(8)5-6/h2-5H,1H3
• InChI Key： KPIKGTJSQIUIKZ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C=CC(=CN21)OC

Computed Properties

• Exact Mass: 225.97421
• Monoisotopic Mass: 225.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26.5Ų

Experimental Properties

• PSA: 26.53
• LogP: 2.10540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 3-Bromo-6-methoxyimidazo[1,2-a]pyridine

Professional Introduction to 3-Bromo-6-methoxyimidazo[1,2-a]pyridine (CAS No. 1044733-59-6)

3-Bromo-6-methoxyimidazo[1,2-a]pyridine, identified by its Chemical Abstracts Service (CAS) number 1044733-59-6, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the imidazopyridine class, a structural motif known for its broad spectrum of biological activities and utility in drug discovery. The presence of both bromo and methoxy substituents on the imidazopyridine core enhances its synthetic versatility, making it a valuable intermediate in the development of novel therapeutic agents.

The imidazopyridine scaffold is particularly relevant in modern drug design due to its ability to interact with biological targets such as enzymes and receptors. Research has demonstrated that derivatives of imidazopyridine exhibit diverse pharmacological effects, including anti-inflammatory, anticancer, and antimicrobial properties. Among these derivatives, 3-Bromo-6-methoxyimidazo[1,2-a]pyridine has been studied for its potential in modulating signaling pathways involved in disease progression.

Recent advancements in medicinal chemistry have highlighted the importance of imino acid mimetics, which are designed to mimic the biochemistry of natural amino acids. Compounds like 3-Bromo-6-methoxyimidazo[1,2-a]pyridine serve as key building blocks in synthesizing such mimetics. These molecules are particularly interesting because they can interfere with protein-protein interactions or inhibit enzyme activity without requiring traditional amino acid residues. This approach has opened new avenues for treating diseases associated with aberrant protein function.

In the context of oncology research, 3-Bromo-6-methoxyimidazo[1,2-a]pyridine has been explored as a precursor for developing small-molecule inhibitors targeting kinases and other enzymes overexpressed in cancer cells. Kinases play a crucial role in cell proliferation and survival, making them attractive therapeutic targets. By designing molecules that selectively inhibit these kinases, researchers aim to develop treatments that are more effective and have fewer side effects compared to traditional chemotherapies.

The bromo substituent on 3-Bromo-6-methoxyimidazo[1,2-a]pyridine is particularly noteworthy because it provides a handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are widely used in synthetic organic chemistry to construct complex molecular architectures. The methoxy group, on the other hand, influences the electronic properties of the molecule, potentially affecting its binding affinity to biological targets. Together, these substituents make 3-Bromo-6-methoxyimidazo[1,2-a]pyridine a versatile intermediate for drug discovery efforts.

One of the most promising applications of 3-Bromo-6-methoxyimidazo[1,2-a]pyridine is in the development of antiviral agents. The imidazopyridine core can be engineered to disrupt viral replication cycles by inhibiting essential viral enzymes or proteins. For instance, studies have shown that certain imidazopyridines can interfere with the replication machinery of RNA viruses by inhibiting polymerase activity. Given the ongoing challenges posed by emerging viral threats, compounds like 3-Bromo-6-methoxyimidazo[1,2-a]pyridine hold significant potential as lead candidates for antiviral drug development.

The synthesis of 3-Bromo-6-methoxyimidazo[1,2-a]pyridine typically involves multi-step organic transformations starting from readily available precursors. The process often begins with the formation of an imidazole ring followed by functionalization at specific positions to introduce the bromo and methoxy groups. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research purposes.

In conclusion,3-Bromo-6-methoxyimidazo[1,2-a]pyridine (CAS No. 1044733-59-6) represents a structurally intriguing and biologically relevant compound with broad applications in pharmaceutical research. Its unique combination of substituents makes it a valuable tool for developing novel therapeutics targeting various diseases. As our understanding of biological systems continues to evolve,imino acid mimetics derived from this compound will likely play an increasingly important role in next-generation drug development strategies.